Cas no 10196-27-7 (Glycine, N-(1-oxo-2-propenyl)-, ethyl ester)

• Product Name: Glycine, N-(1-oxo-2-propenyl)-, ethyl ester
• CAS No: 10196-27-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1131502
• Update Time: 2024-07-27

Glycine, N-(1-oxo-2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(1-oxo-2-propenyl)-, ethyl ester
• Glycine, N-(1-oxo-2-propen-1-yl)-, ethyl ester

• Inchi： 1S/C7H11NO3/c1-3-6(9)8-5-7(10)11-4-2/h3H,1,4-5H2,2H3,(H,8,9)
• InChI Key： UTIFGMUPWVWNIR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(=O)C=C

Computed Properties

• Exact Mass: 157.073893g/mol
• Monoisotopic Mass: 157.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.17g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 111-114 °C(Press: 1 Torr)
• pka: 13.26±0.46(Predicted)